Cas no 380419-58-9 (3-methyl-4-(trifluoromethyl)-6H,7H-1,2oxazolo5,4-bpyridin-6-one)

• Product Name: 3-methyl-4-(trifluoromethyl)-6H,7H-1,2oxazolo5,4-bpyridin-6-one
• CAS No: 380419-58-9
• MF: C₈H₅F₃N₂O₂
• MW: 218.132712125778
• MDL: MFCD02709281
• CID: 3109745
• PubChem ID: 135431965
• Update Time: 2025-04-21

3-methyl-4-(trifluoromethyl)-6H,7H-1,2oxazolo5,4-bpyridin-6-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridin-6(7H)-one
• 3-methyl-4-(trifluoromethyl)-6H,7H-1,2oxazolo5,4-bpyridin-6-one
• MFCD02709281
• CS-0241239
• HMS1397F06
• Z56794079
• 3-methyl-4-(trifluoromethyl)[1,2]oxazolo[5,4-b]pyridin-6(7H)-one
• G23850
• AKOS005168408
• STK353037
• EN300-231978
• 3-methyl-4-(trifluoromethyl)-7H-[1,2]oxazolo[5,4-b]pyridin-6-one
• FQA41958
• 3-methyl-4-(trifluoromethyl)-6H,7H-[1,2]oxazolo[5,4-b]pyridin-6-one
• Enamine_001172
• 380419-58-9
• 3-methyl-4-(trifluoromethyl)-7H-isoxazolo[5,4-b]pyridin-6-one

• MDL： MFCD02709281
• Inchi： 1S/C8H5F3N2O2/c1-3-6-4(8(9,10)11)2-5(14)12-7(6)15-13-3/h2H,1H3,(H,12,14)
• InChI Key： RGQRHWVSIRUQIA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC2=C1C(C)=NO2)=O)(F)F

Computed Properties

• Exact Mass: 218.03031189Da
• Monoisotopic Mass: 218.03031189Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų